Cas no 2172620-13-0 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyloxolane-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyloxolane-3-carboxylic acid
• CAS No: 2172620-13-0
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6570706
• PubChem ID: 165551734
• Update Time: 2025-06-03

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyloxolane-3-carboxylic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-3-methyloxolane-3-carboxylic acid
• 2172620-13-0
• EN300-1492282

• Inchi： 1S/C25H26N2O6/c1-25(23(29)30)15-32-14-21(25)27-22(28)11-6-12-26-24(31)33-13-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-11,20-21H,12-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)/b11-6+
• InChI Key： GTGBXHRPBMNOOL-IZZDOVSWSA-N
• SMILES： O1CC(C(C(=O)O)(C)C1)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyloxolane-3-carboxylic acid

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyloxolane-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2172620-13-0, known as 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyloxolane-3-carboxylic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a butenamide moiety, and a oxolane ring. The integration of these structural elements endows the compound with unique properties that make it a valuable tool in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as multicomponent reactions and stereoselective synthesis. These techniques have not only improved the yield and purity of the compound but also facilitated its characterization using advanced analytical tools like nuclear magnetic resonance (NMR) and mass spectrometry. The structural elucidation of this compound has been pivotal in understanding its reactivity and functionality.

One of the most intriguing aspects of this compound is its potential in drug delivery systems. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound could serve as a precursor for bioactive molecules. Recent studies have demonstrated that analogs of this compound can act as carriers for therapeutic agents, enhancing their stability and bioavailability. Furthermore, the oxolane ring introduces a cyclic ether structure that can participate in various chemical transformations, making it amenable to further functionalization.

The butenamide moiety within the molecule is another key feature that contributes to its versatility. This functional group is known to exhibit antimicrobial activity, and recent research has explored its potential in developing novel antibiotics. Additionally, the conjugation between the Fmoc group and the butenamide moiety has been shown to influence the compound's optical properties, making it a candidate for applications in optoelectronics and sensor technology.

In terms of synthesis, this compound represents a significant achievement in modern organic chemistry. The construction of such a complex molecule requires meticulous planning and execution, often involving multiple steps with high precision. Researchers have employed strategies such as convergent synthesis and click chemistry to assemble the various components of this molecule efficiently. These methods not only streamline the synthetic process but also reduce waste, aligning with green chemistry principles.

The application of this compound extends beyond traditional chemical research into interdisciplinary fields such as biotechnology and nanotechnology. For instance, its ability to form self-assembled monolayers has been explored for use in creating nanoscale devices with tailored functionalities. Additionally, its compatibility with biological systems makes it a promising candidate for use in drug delivery vehicles that can target specific tissues or cells.

Despite its complexity, this compound's stability under physiological conditions has been a subject of extensive investigation. Researchers have found that while certain functional groups may degrade over time, the overall structure remains robust enough for practical applications. This stability is crucial for ensuring the reliability of this compound in real-world scenarios.

Looking ahead, ongoing studies aim to further optimize this compound's properties by modifying its substituents or altering its stereochemistry. Such modifications could unlock new functionalities or enhance existing ones, broadening its applicability across diverse industries. Collaborative efforts between chemists, biologists, and engineers are expected to drive innovation in this area, paving the way for groundbreaking discoveries.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methyloxolane-3-carboxylic acid stands as a testament to human ingenuity in chemical synthesis. Its intricate structure and versatile properties position it as a key player in advancing scientific knowledge and technological progress. As research continues to unravel its potential, this compound is poised to make significant contributions to various fields, from medicine to materials science.